Cas no 2227728-90-5 (rac-(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropylmethanamine
• CAS No: 2227728-90-5
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 6202313
• PubChem ID: 165752396
• Update Time: 2025-05-22

rac-(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropyl]methanamine
• EN300-1807244
• 2227728-90-5

• Inchi： 1S/C10H14N2/c1-7-2-3-10(12-6-7)9-4-8(9)5-11/h2-3,6,8-9H,4-5,11H2,1H3/t8-,9+/m0/s1
• InChI Key： IKBRNLRIGWOTDG-DTWKUNHWSA-N
• SMILES： NC[C@@H]1C[C@H]1C1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropylmethanamine

Racemic (1R,2R)-2-(5-Methylpyridin-2-yl)cyclopropylmethanamine: A Comprehensive Overview

Racemic (1R,2R)-2-(5-Methylpyridin-2-yl)cyclopropylmethanamine, identified by the CAS number 2227728-90-5, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopropane ring fused with a pyridine moiety, making it an interesting subject for both academic and industrial research. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications.

The molecular structure of (1R,2R)-2-(5-Methylpyridin-2-yl)cyclopropylmethanamine is notable for its stereochemistry, which plays a crucial role in determining its physical and chemical properties. The cyclopropane ring introduces strain into the molecule, which can influence its reactivity and interaction with biological targets. The presence of the methyl group on the pyridine ring further enhances the compound's versatility, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One such approach involves the use of transition metal-catalyzed cyclopropanation reactions, which allow for the controlled formation of the strained cyclopropane ring. These methods not only improve the yield but also provide access to enantiomerically pure forms of the compound, which are essential for pharmacological studies.

In terms of applications, (1R,2R)-2-(5-Methylpyridin-2-yl)cyclopropylmethanamine has shown promise as a lead compound in drug discovery programs targeting various diseases. Its ability to modulate specific biological pathways makes it a candidate for further optimization into potent therapeutic agents. For instance, recent research has explored its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, highlighting its potential in this field.

Moreover, the compound's unique electronic properties make it an attractive candidate for use in materials science. Its ability to act as a ligand in metal complexes has been explored in recent studies, suggesting its potential application in catalysis and coordination chemistry. This dual functionality underscores the importance of further research into its properties and applications.

The stereochemistry of (1R,2R)-configuration is particularly significant, as it can influence the compound's pharmacokinetic profile and efficacy. Recent studies have emphasized the importance of stereocontrol in drug design, and this compound serves as an excellent example of how stereochemistry can be harnessed to optimize drug-like properties.

In conclusion, Racemic (1R,2R)-2-(5-Methylpyridin-2-yl)cyclopropylmethanamine is a versatile and intriguing compound with a wide range of potential applications. Its unique structure and stereochemical properties make it a valuable tool in both academic and industrial research. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in the development of novel chemical entities with significant therapeutic potential.